Cas no 911060-83-8 (ethyl 1-(aminomethyl)cyclobutane-1-carboxylate)

Ethyl 1-(aminomethyl)cyclobutane-1-carboxylate is a versatile cyclobutane derivative featuring both an ester and an aminomethyl functional group. This compound serves as a valuable building block in organic synthesis, particularly in the development of pharmaceuticals and bioactive molecules. The cyclobutane ring provides structural rigidity, while the reactive aminomethyl and ester groups enable further functionalization through amidation, reduction, or coupling reactions. Its balanced lipophilicity and steric properties make it useful for modulating drug-like characteristics in medicinal chemistry. The compound's stability under standard conditions facilitates handling and storage. Researchers utilize it as a key intermediate for constructing complex molecular architectures, including constrained peptides and small-molecule inhibitors. Its synthetic flexibility allows for diverse derivatization pathways, supporting structure-activity relationship studies in drug discovery programs.
ethyl 1-(aminomethyl)cyclobutane-1-carboxylate structure
911060-83-8 structure
Product Name:ethyl 1-(aminomethyl)cyclobutane-1-carboxylate
CAS No:911060-83-8
MF:C8H15NO2
MW:157.210202455521
MDL:MFCD11858336
CID:822957
PubChem ID:45122079
Update Time:2025-07-02

ethyl 1-(aminomethyl)cyclobutane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 1-(aminomethyl)cyclobutanecarboxylate
    • Cyclobutanecarboxylic acid, 1-(aminomethyl)-, ethyl ester
    • ethyl 1-(aminomethyl)cyclobutane-1-carboxylate
    • 1-AMINOMETHYL-CYCLOBUTANECARBOXYLIC ACID ETHYL ESTER
    • WT723
    • AMY15972
    • Cyclobutanecarboxylic acid, 1-(aminomethyl)-, ethyl ester
    • SB39829
    • AB0032238
    • X5529
    • 1-(Aminomethyl)-cyclobutanecarboxylic acid ethyl ester
    • Ethyl 1-(aminomethyl)cyclobutanecarboxylate (ACI)
    • 1-Aminomethylcyclobutanecarboxylic acid ethyl ester
    • Ethyl 1-(aminomethyl)cyclobutan-1-carboxylate
    • ethyl1-(aminomethyl)cyclobutanecarboxylate
    • 911060-83-8
    • GPEFDMPXVMDHKY-UHFFFAOYSA-N
    • AKOS011888744
    • CS-0151867
    • 1-Aminomethyl-cyclobutanecarboxylic acid ethyl ester, AldrichCPR
    • SCHEMBL425037
    • MFCD11858336
    • EN300-146033
    • DTXSID20669279
    • DS-15800
    • MDL: MFCD11858336
    • Inchi: 1S/C8H15NO2/c1-2-11-7(10)8(6-9)4-3-5-8/h2-6,9H2,1H3
    • InChI Key: GPEFDMPXVMDHKY-UHFFFAOYSA-N
    • SMILES: O=C(C1(CCC1)CN)OCC

Computed Properties

  • Exact Mass: 157.11000
  • Monoisotopic Mass: 157.110278721g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 4
  • Complexity: 152
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 52.3

Experimental Properties

  • PSA: 52.32000
  • LogP: 1.37880

ethyl 1-(aminomethyl)cyclobutane-1-carboxylate Customs Data

  • HS CODE:2922499990
  • Customs Data:

    China Customs Code:

    2922499990

    Overview:

    2922499990 Other amino acids and their esters and their salts(Except those containing more than one oxygen-containing group). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods) MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    P.Imported animals and plants\Quarantine of animal and plant products
    Q.Outbound animals and plants\Quarantine of animal and plant products
    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food
    M.Import commodity inspection
    N.Export commodity inspection

    Summary:

    HS:2922499990 other amino-acids, other than those containing more than one kind of oxygen function, and their esters; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:6.5% General tariff:30.0%

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Additional information on ethyl 1-(aminomethyl)cyclobutane-1-carboxylate

Professional Introduction to Ethyl 1-(aminomethyl)cyclobutane-1-carboxylate (CAS No. 911060-83-8)

Ethyl 1-(aminomethyl)cyclobutane-1-carboxylate, a compound with the chemical identifier CAS No. 911060-83-8, represents a significant advancement in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in drug development and molecular research. The presence of both an amine and an ester functional group in its molecular structure makes it a versatile intermediate for synthesizing more complex molecules, particularly in the realm of medicinal chemistry.

The chemical structure of ethyl 1-(aminomethyl)cyclobutane-1-carboxylate consists of a cyclobutane ring substituted with an amine group at the 1-position and an ester group at the 1-carboxyl position. This configuration provides a rich scaffold for further functionalization, enabling chemists to explore diverse chemical pathways. The cyclobutane ring itself is a common motif in natural products and pharmaceuticals, known for its stability and ability to accommodate various substituents without significant distortion.

In recent years, ethyl 1-(aminomethyl)cyclobutane-1-carboxylate has been studied for its potential role in the synthesis of bioactive molecules. Its dual functionality allows for the facile introduction of other pharmacophores, making it a valuable building block in the construction of novel therapeutic agents. Researchers have been particularly interested in its applications in the development of small-molecule drugs targeting specific biological pathways.

One of the most compelling aspects of ethyl 1-(aminomethyl)cyclobutane-1-carboxylate is its utility in peptidomimetic chemistry. Peptidomimetics are synthetic analogs of natural peptides that mimic their biological activity but with improved pharmacokinetic properties. The cyclobutane ring can serve as a rigid scaffold, mimicking the conformational constraints found in natural peptides, while the amine and ester groups provide points for further derivatization. This has led to several studies exploring its use in creating inhibitors of enzymes and receptors involved in various diseases.

Recent advancements in computational chemistry have further enhanced the understanding of ethyl 1-(aminomethyl)cyclobutane-1-carboxylate's reactivity and potential applications. Molecular modeling studies have predicted that this compound can undergo various transformations under different conditions, including nucleophilic substitutions, eliminations, and cyclizations. These predictions have guided experimental efforts, leading to more efficient synthetic routes and improved yields.

The pharmaceutical industry has also shown interest in ethyl 1-(aminomethyl)cyclobutane-1-carboxylate due to its potential as a precursor for drug candidates. Its structural features make it suitable for designing molecules with specific interactions with biological targets. For instance, modifications at the amine group can introduce hydrogen bonding capabilities, while the ester group can be hydrolyzed to reveal a carboxylic acid functionality, allowing for further derivatization into salts or esters.

In addition to its pharmaceutical applications, ethyl 1-(aminomethyl)cyclobutane-1-carboxylate has found utility in materials science. Its unique structural properties make it a candidate for developing novel polymers and coatings with enhanced mechanical strength and chemical resistance. The cyclobutane ring's rigidity contributes to the material's stability, while the functional groups provide sites for cross-linking and polymerization.

The synthesis of ethyl 1-(aminomethyl)cyclobutane-1-carboxylate involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic strategies include cyclization reactions followed by nucleophilic substitution or reduction steps to introduce the desired functional groups. Advances in catalytic methods have also enabled more efficient routes, reducing the need for harsh conditions and minimizing byproduct formation.

Quality control and characterization of ethyl 1-(aminomethyl)cyclobutane-1-carboxylate are critical to ensure its suitability for various applications. Analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are routinely employed to confirm its identity and purity. These methods provide detailed information about the compound's molecular structure and impurity profiles.

The future prospects of ethyl 1-(aminomethyl)cyclobutane-1-carboxylate are promising, with ongoing research exploring new synthetic pathways and applications. As our understanding of molecular interactions continues to grow, this compound is likely to play an increasingly important role in drug discovery and materials science. Its versatility makes it a valuable tool for chemists seeking to develop innovative solutions across multiple disciplines.

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